1-(2,4-Difluorophenyl)-3-(1-hydroxy-2-methylpropan-2-yl)thiourea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(1-hydroxy-2-methylpropan-2-yl)thiourea
• InChI: InChI=1S/C11H14F2N2OS/c1-11(2,6-16)15-10(17)14-9-4-3-7(12)5-8(9)13/h3-5,16H,6H2,1-2H3,(H2,14,15,17)
• InChI Key: IUAZAFVFSMXQLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC(=S)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C11H14F2N2OS
• Molecular Weight: 260.31 g/mol

Description

1-(2,4-Difluorophenyl)-3-(1-hydroxy-2-methylpropan-2-yl)thiourea is a chemical compound that has been studied for its potential use in scientific research. It has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

1. Chemical Synthesis and Catalytic Reactions

1-(2,4-Difluorophenyl)-3-(1-hydroxy-2-methylpropan-2-yl)thiourea is involved in various chemical synthesis processes. For instance, thiourea participates in a Yb(OTf)3-catalyzed [3+2] cycloaddition with donor-acceptor cyclopropanes, leading to diverse 2-amino-4,5-dihydrothiophenes. This process is notable for its ability to produce optically active 2-amino-dihydrothiophenes from enantiomerically pure cyclopropanes, making it valuable in stereoselective synthesis (Xie et al., 2019).

2. Crystallography and Structural Analysis

In the realm of crystallography, the compound's derivatives are subject to structural analysis. For example, the crystal structure of a similar compound, (S)-1-(4-Chlorobenzoyl)-3-(1-hydroxy-3-phenylpropan-2-yl)thiourea, was determined using single-crystal X-ray diffractometry. These studies are crucial for understanding the molecular geometry and interactions within these compounds (Wang et al., 2008).

3. Reaction Mechanisms and Intermediates

Research also explores the reaction mechanisms involving thiourea derivatives. For instance, studies on the acid-catalyzed reaction of thiourea with 1-phenylpropane-1,2-dione provide insights into the formation of complex products and intermediates, revealing details about the reaction pathways and potential applications in synthetic chemistry (Broan & Butler, 1992).

4. Radiolabeling and Imaging Studies

In medical research, thiourea derivatives are used in radiolabeling for imaging studies. For instance, [11C]PBD150, a radiolabeled glutaminyl cyclase inhibitor, was synthesized for potential detection of Alzheimer's disease. The research on these compounds aids in the development of diagnostic tools and therapeutic strategies (Brooks et al., 2015).

5. Development of Novel Antifungals and Antibacterials

Thiourea derivatives are also investigated for their potential in developing antifungal and antibacterial agents. Research into their synthesis, characterization, and biological activity helps in the discovery of new drugs with potential therapeutic applications (Limban et al., 2011).